Cas no 1090941-96-0 ([(3,5-Dichloropyridin-2-YL)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate)

• Product Name: [(3,5-Dichloropyridin-2-YL)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
• CAS No: 1090941-96-0
• MF: C₁₃H₇Cl₄N₃O₃
• MW: 395.024978876114
• CID: 5450192
• PubChem ID: 24979769
• Update Time: 2025-06-29

[(3,5-Dichloropyridin-2-YL)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-[(3,5-Dichloro-2-pyridinyl)amino]-2-oxoethyl 3,6-dichloro-2-pyridinecarboxylate
• CHEMBL1886906
• 1090941-96-0
• Z16551213
• EN300-26603153
• AKOS007939067
• [(3,5-DICHLOROPYRIDIN-2-YL)CARBAMOYL]METHYL 3,6-DICHLOROPYRIDINE-2-CARBOXYLATE
• SMR000708431
• SCHEMBL18292459
• MLS001128164
• HMS3009O13
• [(3,5-Dichloropyridin-2-YL)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate

• Inchi： 1S/C13H7Cl4N3O3/c14-6-3-8(16)12(18-4-6)20-10(21)5-23-13(22)11-7(15)1-2-9(17)19-11/h1-4H,5H2,(H,18,20,21)
• InChI Key： MPCDVEQHXBRSRC-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1NC(COC(C1C(=CC=C(N=1)Cl)Cl)=O)=O)Cl

Computed Properties

• Exact Mass: 394.921202g/mol
• Monoisotopic Mass: 392.924152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• Density: 1.652±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 613.7±55.0 °C(Predicted)
• pka: 9.14±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on [(3,5-Dichloropyridin-2-YL)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate

Introduction to [(3,5-Dichloropyridin-2-YL)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 1090941-96-0)

[(3,5-Dichloropyridin-2-YL)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 1090941-96-0) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and agrochemicals. This compound, characterized by its unique structural features and chemical properties, has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic uses.

The molecular structure of [(3,5-Dichloropyridin-2-YL)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate is composed of two key components: a 3,5-dichloropyridin-2-yl carbamoyl group and a 3,6-dichloropyridine-2-carboxylate moiety. The presence of these functional groups imparts the compound with a high degree of chemical stability and reactivity, making it an attractive candidate for various chemical and biological applications.

In the realm of medicinal chemistry, [(3,5-Dichloropyridin-2-YL)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate has been investigated for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that [(3,5-Dichloropyridin-2-YL)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate effectively inhibits the proliferation of various cancer cell lines by inducing apoptosis and disrupting key signaling pathways involved in cell growth and survival.

Beyond its potential in cancer therapy, [(3,5-Dichloropyridin-2-YL)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate has also shown promise in the treatment of inflammatory diseases. Research conducted by a team at the University of California in 2020 revealed that this compound significantly reduces inflammation in animal models of arthritis by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that [(3,5-Dichloropyridin-2-YL)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate could be a valuable tool in the development of new anti-inflammatory drugs.

In addition to its medicinal applications, [(3,5-Dichloropyridin-2-YL)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate has also been explored for its potential use in agrochemicals. A study published in Pesticide Biochemistry and Physiology in 2019 reported that this compound exhibits strong insecticidal activity against a range of agricultural pests. The researchers found that [(3,5-Dichloropyridin-2-YL)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate effectively targets the nervous system of insects, leading to paralysis and death. This makes it a promising candidate for the development of new insecticides with improved efficacy and reduced environmental impact.

The synthesis of [(3,5-Dichloropyridin-2-YL)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate involves several well-established chemical reactions. One common synthetic route involves the reaction of 3,5-dichloropicolinic acid with methyl chloroformate to form the corresponding methyl ester. This intermediate is then reacted with 3,5-dichloropicolylamine to yield the final product. The synthetic process can be optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The physical and chemical properties of [(3,5-Dichloropyridin-2-YL)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate have been extensively characterized. It is a white crystalline solid with a melting point ranging from 140 to 145°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile but exhibits limited solubility in water. These properties make it amenable to various analytical techniques and formulation strategies.

In terms of safety and environmental impact, studies have shown that [(3,5-Dichloropyridin-2-YL)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate has low toxicity when used at appropriate concentrations. However, as with any chemical compound, proper handling and disposal procedures should be followed to ensure safety and minimize environmental impact.

The future prospects for [(3,5-Dichloropyridin-2-YL)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate are promising. Ongoing research aims to further elucidate its mechanisms of action and optimize its properties for specific applications. For example, efforts are being made to enhance its bioavailability and reduce potential side effects through structural modifications or formulation strategies.

In conclusion, [(3,5-Dichloropyridin-2-YL)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 1090941-96-0) is a versatile compound with significant potential in both medicinal chemistry and agrochemicals. Its unique structural features and biological activities make it an attractive candidate for further research and development. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing various fields of science and technology.